Cas no 56620-17-8 (Benzenemethanesulfonic acid, 3-nitrophenyl ester)

• Product Name: Benzenemethanesulfonic acid, 3-nitrophenyl ester
• CAS No: 56620-17-8
• MF: C₁₃H₁₁NO₅S
• MW: 293.295142412186
• CID: 348337
• PubChem ID: 15074565
• Update Time: 2025-04-19

Benzenemethanesulfonic acid, 3-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonic acid, 3-nitrophenyl ester
• (3-nitrophenyl) phenylmethanesulfonate
• 56620-17-8
• DTXSID80567848
• 3-Nitrophenyl phenylmethanesulfonate

• Inchi： 1S/C13H11NO5S/c15-14(16)12-7-4-8-13(9-12)19-20(17,18)10-11-5-2-1-3-6-11/h1-9H,10H2
• InChI Key： ZWYZPOQNLYRXCI-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(=O)(=O)OC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 293.03583
• Monoisotopic Mass: 293.03579362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• PSA: 86.51